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Compound of Interest

Compound Name: Methyl methacrylate

Cat. No.: B049780

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core physicochemical
properties of methyl methacrylate (MMA) monomer. The following sections detail these
properties, present them in easily comparable tables, and outline the experimental protocols for
their determination, offering a critical resource for laboratory and research applications.

Core Physicochemical Properties

Methyl methacrylate (CH2=C(CH3)COOCH:3) is a volatile, colorless liquid with a characteristic
acrid, fruity odor.[1] It is the methyl ester of methacrylic acid and serves as a crucial monomer
in the production of poly(methyl methacrylate) (PMMA) and other acrylic polymers.[2][3][4] A
comprehensive understanding of its physicochemical properties is essential for its safe
handling, application in research, and development of new materials.

General and Physical Properties

This section outlines the fundamental physical and general properties of MMA. These
characteristics are foundational for its handling, storage, and use in various experimental and
industrial settings.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b049780?utm_src=pdf-interest
https://www.benchchem.com/product/b049780?utm_src=pdf-body
https://www.benchchem.com/product/b049780?utm_src=pdf-body
https://store.astm.org/d1078-11r19.html
https://www.benchchem.com/product/b049780?utm_src=pdf-body
https://store.astm.org/d1218-21.html
https://www.oecd.org/en/publications/test-no-103-boiling-point_9789264069541-en.html
https://www.oecd.org/en/publications/test-no-104-vapour-pressure_9789264069565-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value References
Molecular Formula CsHsO2 516171181
Molecular Weight 100.12 g/mol [L][6el7181e1[10][11]
Appearance Colorless, transparent liquid [21[51191[12]
Odor Acrid, fruity [1]8]
_ 0.936 - 0.948 g/cm? at 20-25

Density oc [BI5I8][LO][11][13][14][15][16]

- ] 100-101 °C (212-213.8 °F) at 21341516 18][10][11][14][15]
Boiling Point

760 mmHg [17][18][19][20]
Melting Point -48 °C (-54.4 °F) ZJiAlfolBIoN 10N A4]{15]
[16][17][18][19][21]

Refractive Index (n2°/D) 1.414 [O][11][18][19]

Thermodynamic and Safety Properties

The thermodynamic and safety parameters of MMA are critical for ensuring safe laboratory

practices and for understanding its behavior under varying temperature and pressure

conditions.

Property

Value

References

Vapor Pressure

29 - 40 mmHg at 20-25.5 °C

[ a]s]e)ir]is)21]22]

Vapor Density 3.45 - 3.5 (vs air) [11][17][18]
Viscosity ~0.56 cP at 20 °C [16]
) 8-11°C (46.4 - 50 °F) (closed
Flash Point [6][8I[16][17][19][21][22]

cup)

Autoignition Temperature 421 - 430 °C (790 - 815 °F) [11][15][17][21]
Explosive Limits in Air 2.1% - 12.5% by volume [LO][11][15][17][21]
Heat of Polymerization -5.78 x 10° J/kg [10]
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Solubility Profile

The solubility of MMA in various solvents is a key factor in its application in coatings,

adhesives, and as a reaction medium.

Solvent

Solubility References

Water

Slightly soluble (~1.5 g/100 mL

at 20 °C) [LIE2]EB1EeI 2] 6] 7][23]

Organic Solvents

Miscible with most organic

solvents, including ethanol,

ether, acetone, benzene, [2][5][9][12][16]
chloroform, methyl ethyl

ketone, and tetrahydrofuran.

Experimental Protocols for Key Physicochemical

Properties

Accurate determination of the physicochemical properties of MMA relies on standardized

experimental procedures. The following sections detail the methodologies for several key

properties, referencing established standards from organizations such as ASTM and OECD.

Determination of Boiling Point
Methodology: Based on OECD Guideline 103 and ASTM D1078.

o Apparatus: A distillation flask, condenser, calibrated thermometer, and a heat source are

required.

e Procedure:

o A measured volume of the MMA sample is placed in the distillation flask along with boiling

chips.

o The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to

measure the vapor temperature.
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o The sample is heated, and the temperature is recorded when the first drop of distillate falls
from the condenser (initial boiling point).

o Heating is continued, and the temperature is observed throughout the distillation process.
The boiling range can also be recorded.

o Data Analysis: The observed boiling point is corrected to standard atmospheric pressure.

Determination of Density

Methodology: A standard method involves the use of a pychometer.

o Apparatus: A calibrated pycnometer of a known volume, a balance, and a constant-
temperature bath.

e Procedure:
o The empty pycnometer is weighed.

o ltis then filled with the MMA sample, taking care to avoid air bubbles, and placed in the
constant-temperature bath until thermal equilibrium is reached.

o The pycnometer is removed, cleaned, and weighed again.

o Data Analysis: The density is calculated by dividing the mass of the MMA sample by the
known volume of the pycnometer.

Determination of Viscosity
Methodology: Based on OECD Guideline 114 and ISO 3104, using a capillary viscometer.

o Apparatus: A calibrated glass capillary viscometer (e.g., Ubbelohde type), a constant-
temperature bath, and a stopwatch.

e Procedure:

o The viscometer is filled with the MMA sample and placed vertically in the constant-
temperature bath.
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o The sample is allowed to reach thermal equilibrium.

o The time taken for the liquid to flow between two marked points on the viscometer is
measured.

o Data Analysis: The kinematic viscosity is calculated by multiplying the flow time by the
calibration constant of the viscometer. The dynamic viscosity can then be determined by
multiplying the kinematic viscosity by the density of the MMA at the same temperature.

Determination of Refractive Index

Methodology: Based on ASTM D1218, using a refractometer.

o Apparatus: A calibrated refractometer (e.g., an Abbe refractometer) with a light source and a
constant-temperature circulator.

e Procedure:

o The prisms of the refractometer are cleaned and a few drops of the MMA sample are
applied.

o The prisms are closed and the sample is allowed to reach the desired temperature.

o The light source is adjusted, and the refractometer is focused to obtain a sharp borderline
between the light and dark fields.

o The refractive index is read from the scale.

o Data Analysis: The reading is recorded along with the measurement temperature.

Visualizing Relationships and Workflows
Interrelation of Physicochemical Properties

The physicochemical properties of a substance are interconnected. For instance, vapor
pressure is highly dependent on temperature, and viscosity is also temperature-sensitive. The
following diagram illustrates some of these key relationships for methyl methacrylate.
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Caption: Interrelationships of MMA's physicochemical properties.
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Experimental Workflow for Viscosity Determination

The determination of viscosity follows a structured experimental workflow to ensure accuracy
and reproducibility. The diagram below outlines the key steps involved in this process.
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Caption: Workflow for determining the viscosity of MMA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.benchchem.com/product/b049780#physicochemical-
properties-of-methyl-methacrylate-monomer-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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